ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate, also known as PMK ethyl glycidate, is a chemical compound that is commonly used in the synthesis of illicit drugs such as MDMA (ecstasy) and methamphetamine. Despite its association with illegal drug production, PMK ethyl glycidate has also been studied for its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in cellular processes such as inflammation and cell growth.
Biochemical and Physiological Effects:
Studies have shown that ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate can modulate the expression of various genes and proteins involved in inflammation, cell cycle regulation, and apoptosis. It has also been shown to induce cell death in cancer cells and inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
Ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate has several advantages for use in scientific research, including its high purity and stability, as well as its relatively low cost compared to other chemical compounds. However, its association with illegal drug production may limit its availability for use in certain research settings.
Future Directions
There are several potential future directions for research on ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate. One area of interest is the development of novel compounds based on the structure of ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate with improved biological activity and therapeutic potential. Additionally, further research is needed to fully understand the mechanism of action of ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate and its potential applications in the treatment of various diseases.
Synthesis Methods
Ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate can be synthesized using a variety of methods, including the Leuckart-Wallach reaction, the Eschweiler-Clarke reaction, and the reductive amination of 3,4-methylenedioxyphenyl-2-propanone (MDP2P). The most common method involves the condensation of 3,4-methylenedioxyphenyl-2-nitropropene with ethyl glycidate in the presence of a reducing agent such as palladium on carbon.
Scientific Research Applications
Ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate has been studied for its potential applications in the fields of medicinal chemistry, pharmacology, and toxicology. It has been shown to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Additionally, ethyl 1-(4-methylbenzoyl)-4-piperidinecarboxylate ethyl glycidate has been used as a precursor in the synthesis of novel compounds with potential therapeutic applications.
properties
IUPAC Name |
ethyl 1-(4-methylbenzoyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-3-20-16(19)14-8-10-17(11-9-14)15(18)13-6-4-12(2)5-7-13/h4-7,14H,3,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMGFOPNOABPXRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-[(4-methylphenyl)carbonyl]piperidine-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.